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Compound of Interest

Compound Name:
4-(Methylsulfanylmethyl)oxane-4-

carbaldehyde

CAS No.: 2580210-09-7

Cat. No.: B2889510

Get Quote

Application Note: Antimicrobial Potential of Sulfur-Containing Oxane Derivatives

Executive Summary
The rise of multidrug-resistant (MDR) pathogens necessitates the exploration of novel

pharmacophores. Sulfur-containing oxane derivatives—specifically 1,4-oxathianes (thioxanes)

and sulfur-functionalized tetrahydropyrans—represent a privileged scaffold class. These

heterocycles bridge the gap between traditional oxygenated ethers and sulfur-rich

antimicrobials.

This guide details the end-to-end workflow for developing these compounds, from the synthesis

of the core 1,4-oxathiane scaffold to the evaluation of antimicrobial efficacy via Minimum

Inhibitory Concentration (MIC) assays and mechanistic profiling targeting bacterial

Topoisomerase IV.
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1,4-Oxathiane (Thioxane): A six-membered saturated ring containing one oxygen and one

sulfur atom. The sulfur atom allows for oxidation to sulfoxides/sulfones (increasing polarity

and hydrogen bonding capability) or alkylation to form sulfonium salts (increasing membrane

permeability).

Sulfur-Functionalized Tetrahydropyrans: Oxane rings substituted with sulfonamides or

thioethers. These mimic the variable domain of known bacterial topoisomerase inhibitors.

Mechanism of Action Hypothesis:

Primary: Inhibition of bacterial DNA Gyrase/Topoisomerase IV (preventing DNA replication).

Secondary: Generation of Reactive Oxygen Species (ROS) via the sulfur moiety, leading to

membrane depolarization.

Chemical Synthesis Protocols
Protocol A: Synthesis of Core Scaffold (1,4-Oxathiane)
Objective: Preparation of the 1,4-oxathiane core from commercially available precursors.[1]

This method utilizes a high-boiling solvent to maximize yield and safety.

Reagents:

2,2'-Dichlorodiethyl ether (CAS: 111-44-4)

Sodium sulfide nonahydrate (

)

Solvent: Diethylene glycol or Ethanol/Water (1:1)

Step-by-Step Methodology:

Setup: Equip a 1L 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and

addition funnel.

Solubilization: Dissolve 1.0 mol (240 g) of
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in 300 mL of diethylene glycol. Heat to 90°C to ensure complete dissolution.

Addition: Dropwise add 1.0 mol (143 g) of 2,2'-dichlorodiethyl ether over 60 minutes.

Caution: Exothermic reaction.

Reflux: Heat the mixture to 105–110°C and reflux for 24–30 hours. The solution will darken

as the reaction proceeds.

Distillation: Reconfigure the apparatus for distillation. Collect the water/1,4-oxathiane

azeotrope at ~95°C.[2]

Separation: The distillate separates into two phases. Collect the lower oil phase (crude 1,4-

oxathiane).

Purification: Dry the organic phase over anhydrous

and redistill. Collect the fraction boiling at 147°C.

Expected Yield: 80–85%

Characterization:

NMR (CDCl3):

3.8 (t, 4H, O-CH2), 2.6 (t, 4H, S-CH2).

Protocol B: Functionalization to 1,4-Oxathiane 4,4-
Dioxide (Sulfone)
Objective: Oxidation of the sulfur atom to enhance metabolic stability and polarity.

Reagents:

1,4-Oxathiane (from Protocol A)[3]

Hydrogen Peroxide (30% aq.)[4]

Glacial Acetic Acid[4]
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Methodology:

Dissolve 0.1 mol of 1,4-oxathiane in 50 mL of glacial acetic acid.

Cool to 0°C in an ice bath.

Slowly add 0.25 mol of 30%

dropwise. Maintain temperature <10°C.

Allow to warm to room temperature and stir for 12 hours.

Reflux for 1 hour to ensure complete oxidation to the sulfone (skipping this step may yield

the sulfoxide).

Concentrate in vacuo and recrystallize from ethanol.

Product: White crystalline solid (mp 130°C).

Antimicrobial Profiling Protocols
Protocol C: Minimum Inhibitory Concentration (MIC)
Assay
Standard: CLSI M07-A10 Guidelines.

Materials:

Muller-Hinton Broth (MHB)

96-well polypropylene microplates

Test Organisms: S. aureus (ATCC 29213), E. coli (ATCC 25922), P. aeruginosa (ATCC

27853).

Control: Vancomycin (Gram+), Ciprofloxacin (Gram-).

Workflow:
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Inoculum Prep: Adjust bacterial culture to

CFU/mL (OD600 ~0.08–0.1 diluted 1:100).

Compound Dilution: Prepare stock solution of the oxane derivative in DMSO (10 mg/mL).

Perform serial 2-fold dilutions in MHB across the plate (Range: 64 µg/mL to 0.125 µg/mL).

Incubation: Add 100 µL of inoculum to each well. Incubate at 37°C for 18–24 hours.

Readout: MIC is defined as the lowest concentration with no visible growth.

Validation: Add 10 µL of Resazurin (0.01%) to wells. A shift from blue to pink indicates

metabolic activity (growth).

Data Summary (Representative):

Compound ID Modification
MIC S. aureus
(µg/mL)

MIC E. coli
(µg/mL)

MIC P.
aeruginosa
(µg/mL)

OX-01
1,4-Oxathiane

(Core)
>128 >128 >128

OX-04
4,4-Dioxide

(Sulfone)
64 128 >128

OX-12
2-Phenyl-1,4-

oxathiane
16 32 64

OX-22
Sulfonamide-

linked
4 8 32

Control Ciprofloxacin 0.5 0.015 0.5

Mechanistic Insight & Visualization
To distinguish between general membrane disruption and specific enzymatic inhibition, we

employ a logic-gated screening approach.
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Primary Screen: MIC Assay.

Secondary Screen (Membrane Integrity): Propidium Iodide (PI) uptake assay. If positive, the

mechanism is membrane disruption.

Tertiary Screen (Enzymatic): DNA Gyrase Supercoiling Inhibition Assay. If positive, the

mechanism is replication arrest.
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Caption: Logic flow for deconvoluting the mechanism of action for sulfur-containing oxane

derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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